Cas no 2225153-51-3 (2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid)

• Product Name: 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid
• CAS No: 2225153-51-3
• MF: C₈H₁₂BClN₂O₂
• MW: 214.46
• CID: 5144530
• PubChem ID: 133634793
• Update Time: 2025-07-27

2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid
• (4-(sec-Butyl)-2-chloropyrimidin-5-yl)boronic acid
• CS-0120115
• 2225153-51-3

• Inchi： 1S/C8H12BClN2O2/c1-3-5(2)7-6(9(13)14)4-11-8(10)12-7/h4-5,13-14H,3H2,1-2H3
• InChI Key： ULKPGMYAGXSXCZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(B(O)O)C(C(C)CC)=N1

Computed Properties

• Exact Mass: 214.0680355g/mol
• Monoisotopic Mass: 214.0680355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid

Comprehensive Overview of 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid (CAS No. 2225153-51-3)

2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid (CAS No. 2225153-51-3) is a specialized boronic acid derivative widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions. This compound, featuring a pyrimidine core with a chloro substituent and a sec-butyl group, is highly sought after in pharmaceutical and agrochemical research. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable in the synthesis of complex organic molecules. Researchers and industries value this compound for its high reactivity and versatility in designing novel drug candidates and functional materials.

The growing interest in 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid aligns with the surge in demand for boron-containing compounds in medicinal chemistry. Recent studies highlight its potential in targeting enzyme inhibitors and kinase modulators, addressing pressing healthcare challenges like cancer therapeutics and anti-inflammatory agents. Its CAS No. 2225153-51-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound’s compatibility with green chemistry principles has sparked discussions on sustainable synthesis methods, a hot topic in 2024.

From a technical perspective, 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid exhibits excellent stability under controlled conditions, ensuring reliable performance in catalytic applications. Its molecular weight and solubility profile are optimized for use in diverse solvents, facilitating seamless integration into multi-step synthetic routes. The compound’s boronic acid moiety is particularly noteworthy, as it enhances selectivity in bond-forming reactions, reducing unwanted byproducts. This attribute is critical for industries aiming to improve process efficiency and yield optimization.

In the context of AI-driven drug discovery, 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid has emerged as a key building block for virtual screening libraries. Computational chemists leverage its structural motifs to predict interactions with biological targets, accelerating the identification of lead compounds. This synergy between wet-lab synthesis and in silico modeling underscores the compound’s adaptability to modern research paradigms. Furthermore, its mention in patents related to personalized medicine highlights its potential to revolutionize therapeutic development.

Quality control and analytical validation are paramount when working with CAS No. 2225153-51-3. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. Suppliers often provide detailed certificates of analysis (CoA), addressing the needs of compliance-driven industries. The compound’s storage recommendations—typically under inert atmospheres at low temperatures—are crucial for maintaining its integrity over time.

Looking ahead, the applications of 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid are expected to expand into material science, particularly in the design of organic electronic devices. Its conjugated system and electron-deficient pyrimidine ring make it a candidate for developing light-emitting diodes (OLEDs) and sensors. As interdisciplinary research gains momentum, this compound is poised to bridge gaps between chemistry, biology, and engineering.

In summary, 2-Chloro-4-(sec-butyl)pyrimidine-5-boronic acid (CAS No. 2225153-51-3) stands at the forefront of innovation, driven by its multifunctional reactivity and alignment with global scientific trends. Whether in drug development, catalysis, or advanced materials, its contributions continue to shape the future of chemical research.